5-(3-Methylbutoxy)-2-methylaniline
Description
5-(3-Methylbutoxy)-2-methylaniline is an aromatic amine derivative featuring a methyl-substituted aniline core with a 3-methylbutoxy group at the 5-position. The 3-methylbutoxy substituent is an electron-donating alkoxy group, which influences solubility, reactivity, and intermolecular interactions compared to other substituents like sulfonyl, aminoalkyl, or heterocyclic moieties .
Properties
Molecular Formula |
C12H19NO |
|---|---|
Molecular Weight |
193.28 g/mol |
IUPAC Name |
2-methyl-5-(3-methylbutoxy)aniline |
InChI |
InChI=1S/C12H19NO/c1-9(2)6-7-14-11-5-4-10(3)12(13)8-11/h4-5,8-9H,6-7,13H2,1-3H3 |
InChI Key |
GGLSVSJBUPIIPY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCC(C)C)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key analogs of 5-(3-Methylbutoxy)-2-methylaniline and their distinguishing features are summarized below:
†Calculated based on molecular formula.
Substituent Effects on Physicochemical Properties
- Electron-Donating vs. Electron-Withdrawing Groups : The 3-methylbutoxy group in the target compound likely increases electron density on the aromatic ring, enhancing stability in electrophilic substitution reactions. In contrast, the sulfonyl group in 5-(ethylsulfonyl)-2-methoxyaniline reduces electron density, favoring nucleophilic attack .
- Solubility: Aminoalkyl substituents (e.g., dimethylamino in ) improve water solubility via protonation, whereas bulky alkoxy or heterocyclic groups (e.g., benzodiazolyl in ) increase lipophilicity.
- Metabolic Stability : Fluorinated analogs (e.g., ) exhibit prolonged half-lives due to resistance to oxidative degradation.
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